Cas no 5747-82-0 (Dipyrido[1,2-c:2',1'-e]imidazol-5-ium,3,9-dimethyl-, iodide (8CI))

Dipyrido[1,2-c:2',1'-e]imidazol-5-ium,3,9-dimethyl-, iodide (8CI) structure
5747-82-0 structure
Product name:Dipyrido[1,2-c:2',1'-e]imidazol-5-ium,3,9-dimethyl-, iodide (8CI)
CAS No:5747-82-0
MF:C21H17N3O
MW:327.379184484482
CID:385974
PubChem ID:694375

Dipyrido[1,2-c:2',1'-e]imidazol-5-ium,3,9-dimethyl-, iodide (8CI) Chemical and Physical Properties

Names and Identifiers

    • Dipyrido[1,2-c:2',1'-e]imidazol-5-ium,3,9-dimethyl-, iodide (8CI)
    • benzeneacetamide, N-[4-(1H-benzimidazol-2-yl)phenyl]-
    • N-[4-(1H-benzimidazol-2-yl)phenyl]-2-phenylacetamide
    • SR-01000430935
    • 312594-92-6
    • Cambridge id 5747820
    • Oprea1_001131
    • F0725-0388
    • N-[4-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]-2-PHENYLACETAMIDE
    • CBMicro_032253
    • Z30270334
    • SR-01000430935-1
    • AKOS001624999
    • EU-0004675
    • DTXSID60351242
    • BIM-0032014.P001
    • MixCom6_001917
    • N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-phenylacetamide
    • AB00095659-01
    • 5747-82-0
    • SCHEMBL2244921
    • Inchi: InChI=1S/C21H17N3O/c25-20(14-15-6-2-1-3-7-15)22-17-12-10-16(11-13-17)21-23-18-8-4-5-9-19(18)24-21/h1-13H,14H2,(H,22,25)(H,23,24)
    • InChI Key: ZZMBHRGBYQHDRS-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3

Computed Properties

  • Exact Mass: 327.13731
  • Monoisotopic Mass: 327.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 57.78

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